Cas no 312310-14-8 (5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid)
312310-14-8 structure
Product Name:5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid
CAS No:312310-14-8
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD01857723
CID:1067592
PubChem ID:658387
Update Time:2025-04-20
5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
- 5-(3,5-Dimethyl-pyrazol-1-ylmethyl)-furan-2-carboxylic acid
- 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid
- 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
- 5-[(3,5-dimethylpyrazolyl)methyl]furan-2-carboxylic acid
- AC1LCYM6
- AC1Q2PUF
- Oprea1_352222
- 5-(3,5-Dimethyl-pyrazol-1-ylmethyl)-furan-2-carboxylic acid, AldrichCPR
- ALBB-003764
- F2169-0690
- HMS2166D22
- STK095655
- CHEMBL1424303
- SR-01000086553-1
- 312310-14-8
- EN300-64050
- SR-01000086553
- SMR000037339
- CS-0216881
- MFCD01857723
- 5-(3,5-Dimethylpyrazol-1-ylmethyl)furan-2-carboxylic acid
- HMS3323D20
- SB61176
- A875996
- 5-(3,5-Dimethylpyrazol-1-ylmethyl)-furan-2-carboxylic acid
- Z240996006
- 5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylic acid
- FS-6298
- BBL008883
- DTXSID20349721
- MLS000039781
- AKOS000142346
- 5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid
-
- MDL: MFCD01857723
- Inchi: 1S/C11H12N2O3/c1-7-5-8(2)13(12-7)6-9-3-4-10(16-9)11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
- InChI Key: BPVDCRCAORFYHG-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC=C1CN1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 220.08486
- Monoisotopic Mass: 220.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 417°C at 760 mmHg
- Flash Point: 206°C
- Refractive Index: 1.607
- PSA: 68.26
5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT
5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM114941-5g |
5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid |
312310-14-8 | 95% | 5g |
$624 | 2021-08-06 | |
| TRC | D612075-100mg |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic Acid |
312310-14-8 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D612075-500mg |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic Acid |
312310-14-8 | 500mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D612075-1g |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic Acid |
312310-14-8 | 1g |
$ 295.00 | 2022-06-05 | ||
| abcr | AB265573-250 mg |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid |
312310-14-8 | 250MG |
€195.90 | 2022-03-25 | ||
| abcr | AB265573-500 mg |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid |
312310-14-8 | 500MG |
€232.80 | 2022-03-25 | ||
| abcr | AB265573-1 g |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid; . |
312310-14-8 | 1 g |
€406.00 | 2023-07-20 | ||
| abcr | AB265573-5 g |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid; . |
312310-14-8 | 5 g |
€1,074.00 | 2023-07-20 | ||
| abcr | AB265573-10 g |
5-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid |
312310-14-8 | 10g |
€909.90 | 2022-03-25 | ||
| Chemenu | CM114941-1g |
5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid |
312310-14-8 | 95% | 1g |
$186 | 2023-03-07 |
5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
312310-14-8 (5-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-2-furoic acid) Related Products
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